Cas no 1783345-48-1 (7-aminopyrazolo1,5-apyrimidine-3-carbonitrile)

• Product Name: 7-aminopyrazolo1,5-apyrimidine-3-carbonitrile
• CAS No: 1783345-48-1
• MF: C₇H₅N₅
• MW: 159.148099660873
• MDL: MFCD28643090
• CID: 5191643
• PubChem ID: 84049344
• Update Time: 2026-03-05

7-aminopyrazolo1,5-apyrimidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-3-carbonitrile, 7-amino-
• 7-aminopyrazolo[1,5-a]pyrimidine-3-carbonitrile
• 7-aminopyrazolo1,5-apyrimidine-3-carbonitrile

• MDL： MFCD28643090
• Inchi： 1S/C7H5N5/c8-3-5-4-11-12-6(9)1-2-10-7(5)12/h1-2,4H,9H2
• InChI Key： AXADJBHTHJDKQP-UHFFFAOYSA-N
• SMILES： C12=C(C#N)C=NN1C(N)=CC=N2

Additional information on 7-aminopyrazolo1,5-apyrimidine-3-carbonitrile

Introduction to 7-aminopyrazolo[1,5-a]pyrimidine-3-carbonitrile (CAS No. 1783345-48-1)

7-aminopyrazolo[1,5-a]pyrimidine-3-carbonitrile is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its versatile structural framework and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 1783345-48-1, belongs to the class of pyrazolopyrimidines, which are known for their broad spectrum of pharmacological properties. The presence of both an amine and a nitrile group in its molecular structure enhances its reactivity and makes it a valuable scaffold for the development of novel therapeutic agents.

The 7-aminopyrazolo[1,5-a]pyrimidine-3-carbonitrile molecule exhibits a fused bicyclic system consisting of a pyrazole ring linked to a pyrimidine ring. This structural motif is highly conducive to interactions with biological targets, making it an attractive candidate for drug discovery. The amine group at the 7-position and the nitrile group at the 3-position provide multiple sites for chemical modification, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic properties.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various kinases and enzymes involved in cancer progression. Pyrazolopyrimidines have emerged as a prominent class of compounds in this endeavor due to their ability to bind tightly to these targets and modulate their activity. Among these, 7-aminopyrazolo[1,5-a]pyrimidine-3-carbonitrile has shown promise as a lead compound in several preclinical studies.

One of the most compelling aspects of 7-aminopyrazolo[1,5-a]pyrimidine-3-carbonitrile is its potential as an anti-cancer agent. Studies have demonstrated that this compound can inhibit the activity of several tyrosine kinases, which are overexpressed in many cancer cells. By binding to these kinases, 7-aminopyrazolo[1,5-a]pyrimidine-3-carbonitrile can disrupt signaling pathways that promote cell proliferation and survival, thereby inducing apoptosis or inhibiting tumor growth. Furthermore, its ability to cross the blood-brain barrier suggests that it may have therapeutic applications in central nervous system tumors as well.

Another area where 7-aminopyrazolo[1,5-a]pyrimidine-3-carbonitrile has shown significant promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic diseases. Preclinical studies have indicated that this compound can modulate inflammatory responses by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). By doing so, it can reduce the production of pro-inflammatory cytokines and chemokines, thereby alleviating symptoms associated with these conditions.

The synthesis of 7-aminopyrazolo[1,5-a]pyrimidine-3-carbonitrile involves a multi-step process that typically begins with the condensation of appropriate precursors under controlled conditions. The exact synthetic route can vary depending on the desired purity and yield, but common strategies include cyclization reactions followed by functional group transformations such as nitrile formation and amine introduction. Advances in synthetic methodologies have enabled researchers to optimize these processes, making it more feasible to produce larger quantities of this compound for further investigation.

In addition to its therapeutic potential, 7-aminopyrazolo[1,5-a]pyrimidine-3-carbonitrile has also been explored for its antimicrobial properties. Emerging evidence suggests that this compound can inhibit the growth of various bacteria and fungi by interfering with essential cellular processes such as DNA replication and protein synthesis. This makes it a promising candidate for developing novel antibiotics to combat multidrug-resistant strains.

The development of 7-aminopyrazolo[1,5-a]pyrimidine-3-carbonitrile into a commercial drug involves rigorous testing to assess its safety and efficacy. This includes preclinical studies using cell culture and animal models, followed by clinical trials in humans. The results from these trials are crucial in determining whether this compound can be safely used as a therapeutic agent and under what conditions.

One of the challenges associated with developing pyrazolopyrimidines like 7-aminopyrazolo[1,5-a]pyrimidine-3-carbonitrile is their solubility and bioavailability. These compounds often exhibit poor water solubility, which can limit their absorption and distribution within the body. To address this issue, researchers are exploring various strategies such as prodrug formulations and solubilizing agents that can enhance their pharmacokinetic properties.

Recent advancements in computational chemistry have also played a pivotal role in understanding the interactions between 7-aminopyrazolo[1,5-a]pyrimidine-3-carbonitrile and its biological targets. Molecular docking simulations and quantum mechanical calculations have provided valuable insights into how this compound binds to proteins and enzymes at an atomic level. This information has been instrumental in guiding structural modifications aimed at improving its potency and selectivity.

The future prospects for 7-aminopyrazolo[1,5-a]pyrimidine-3-carbonitrile are promising given its diverse range of biological activities and potential therapeutic applications. Ongoing research efforts are focused on optimizing its chemical structure to enhance its efficacy while minimizing side effects. Additionally, exploring new synthetic routes could make large-scale production more cost-effective and sustainable.

In conclusion,7-aminopyrazolo[1，5-a]pyrimidine－3－carbonitrile(CAS No．1783345－48－1)isakindofheterocycliccompoundwithgreatpotentialinpharmaceuticalapplications．Itsstructuralfeaturesandbiologicalactivitiesmakeitattractiveforuseasateadymoleculeintheadvancementofnovetherapeuticagents．Withfurtherresearchanddevelopment，thiscompoundhashtooffernewhopeforpatientssufferingfromvariousdiseases，includingcancer，inflammatorydisorders，andinfections．